3-Cyclopropoxy-2-methyl-4-nitropyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-methyl-4-nitropyridine
• InChI: InChI=1S/C9H10N2O3/c1-6-9(14-7-2-3-7)8(11(12)13)4-5-10-6/h4-5,7H,2-3H2,1H3
• InChI Key: MDRAOBHCRUCCIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1OC2CC2)[N+](=O)[O-]

Description

3-Cyclopropoxy-2-methyl-4-nitropyridine is a nitro-substituted pyridine derivative characterized by a cyclopropoxy group at position 3, a methyl group at position 2, and a nitro group at position 4. The cyclopropoxy substituent introduces steric strain due to the three-membered cyclopropane ring, which may enhance reactivity compared to larger or unstrained alkoxy groups. The nitro group at position 4 acts as a strong electron-withdrawing group, influencing the electronic properties of the pyridine ring. This compound is of interest in medicinal chemistry and materials science, where substituent effects on bioactivity, fluorescence, or stability are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-methyl-4-nitropyridine typically involves multiple steps. One common method starts with the nitration of pyridine derivatives. For instance, pyridine N-oxide can be nitrated using a mixture of fuming nitric acid and concentrated sulfuric acid to yield 4-nitropyridine N-oxide. This intermediate can then be reacted with phosphorus trichloride to produce 4-nitropyridine .

To introduce the cyclopropoxy and methyl groups, further functionalization steps are required. These steps may involve the use of cyclopropyl halides and methylating agents under specific reaction conditions to achieve the desired substitution pattern on the pyridine ring .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-2-methyl-4-nitropyridine may employ continuous flow synthesis techniques to enhance safety and efficiency. Continuous flow systems allow for better control of reaction conditions, minimizing the risks associated with highly exothermic reactions and improving product yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-methyl-4-nitropyridine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products Formed

Reduction: The major product is 3-Cyclopropoxy-2-methyl-4-aminopyridine.

Substitution: Depending on the nucleophile used, various substituted pyridine derivatives can be formed.

Scientific Research Applications

3-Cyclopropoxy-2-methyl-4-nitropyridine has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the development of bioactive compounds for pharmaceutical research.

Industry: It can be used in the production of materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-methyl-4-nitropyridine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects .

Comparison with Similar Compounds

2-Methoxy-4-methyl-5-nitropyridine (7c) and 2-Methoxy-4-methyl-3-nitropyridine (7d)

• Structure : Methoxy group at position 2, methyl at 4, nitro at 5 (7c) or 3 (7d).
• Synthesis : High yields (95% for 7c, 80% for 7d) via established procedures .
• Nitro group position (3 or 5 vs. 4 in the target compound) alters electronic effects. For example, a nitro group at position 3 (7d) may increase ring acidity compared to position 4.

2.1.2. 2-(4-Methoxyphenoxy)-3-nitropyridine

• Structure: Phenoxy group at position 2, nitro at 3.
• Properties: Studied for fluorescence due to extended conjugation from the phenoxy group .
• Key Differences: Phenoxy’s larger aromatic system enhances π-conjugation, which may improve fluorescence quantum yield compared to cyclopropoxy. Cyclopropoxy’s strain might reduce stability but increase electrophilicity.

4-Methyl-3-nitropyridin-2-amine

• Structure: Amino group at position 2, nitro at 3, methyl at 4.
• Key Differences: Amino groups increase basicity and nucleophilicity, contrasting with the electron-withdrawing cyclopropoxy group. Nitro at position 3 (vs. 4) creates a distinct electronic profile for hydrogen bonding or charge transfer.

Electronic and Steric Effects

Compound	Substituents	Nitro Position	Key Properties
3-Cyclopropoxy-2-methyl-4-nitropyridine	Cyclopropoxy (3), Methyl (2)	4	High steric strain, strong electron withdrawal
2-Methoxy-4-methyl-5-nitropyridine (7c)	Methoxy (2), Methyl (4)	5	Moderate electron withdrawal, high stability
2-Methoxy-4-methyl-3-nitropyridine (7d)	Methoxy (2), Methyl (4)	3	Increased acidity, lower steric hindrance
2-(4-Methoxyphenoxy)-3-nitropyridine	Phenoxy (2), Methoxy (4)	3	Fluorescence via conjugation
4-Methyl-3-nitropyridin-2-amine	Amino (2), Methyl (4)	3	Bioactivity, high basicity

Stability and Reactivity Trends

• Cyclopropoxy derivatives may exhibit lower thermal stability than methoxy analogues due to ring strain but could show higher reactivity in electrophilic substitutions.
• Nitro group positioning (3 vs. 4) significantly impacts resonance effects; position 4 (as in the target compound) may lead to more uniform electron withdrawal across the ring .